Cas no 1805268-64-7 (5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-acetic acid)

5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-acetic acid is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical research. Its difluoromethyl group enhances metabolic stability and bioavailability, while the methoxy and methyl substituents contribute to its structural versatility. The acetic acid moiety allows for further functionalization, making it a valuable intermediate in synthetic chemistry. This compound exhibits favorable physicochemical properties, including moderate solubility and stability under standard conditions. Its unique structure may be of interest in the development of bioactive molecules, particularly in the design of enzyme inhibitors or receptor modulators. The compound’s purity and well-defined synthetic pathway ensure reproducibility for research applications.
5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-acetic acid structure
1805268-64-7 structure
Product Name:5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-acetic acid
CAS No:1805268-64-7
MF:C10H11F2NO3
MW:231.196049928665
CID:4895718
Update Time:2025-08-05

5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-acetic acid
    • Inchi: 1S/C10H11F2NO3/c1-5-9(16-2)6(3-8(14)15)7(4-13-5)10(11)12/h4,10H,3H2,1-2H3,(H,14,15)
    • InChI Key: FXFZBAZLMCXNDQ-UHFFFAOYSA-N
    • SMILES: FC(C1=CN=C(C)C(=C1CC(=O)O)OC)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 250
  • XLogP3: 1.8
  • Topological Polar Surface Area: 59.4

5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029020030-250mg
5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-acetic acid
1805268-64-7 95%
250mg
$1,078.00 2022-04-01
Alichem
A029020030-500mg
5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-acetic acid
1805268-64-7 95%
500mg
$1,819.80 2022-04-01
Alichem
A029020030-1g
5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-acetic acid
1805268-64-7 95%
1g
$3,155.55 2022-04-01

Additional information on 5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-acetic acid

5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-acetic acid and Its Role in Modern Pharmaceutical Research

5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-acetic acid is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, with the chemical structure defined by its CAS number 1805268-64-7, represents a novel class of pyridine-based derivatives that are being actively explored for their therapeutic applications. The molecular framework of this compound is characterized by the presence of multiple functional groups, including a difluoromethyl substituent, a methoxy group, and a methyl group, all of which contribute to its distinct chemical properties and biological activity.

The synthesis of 5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-acetic acid involves a series of well-defined chemical reactions that are critical for its structural integrity and functional versatility. Recent advancements in synthetic organic chemistry have enabled the efficient production of this compound through optimized reaction conditions and catalyst systems. These developments are particularly relevant in the context of modern drug discovery, where the ability to produce high-purity compounds is essential for both preclinical and clinical studies. The incorporation of fluorine atoms into the molecular structure is a strategic choice, as fluorine's electronegativity and small atomic size can significantly influence the compound's pharmacokinetic and pharmacodynamic properties.

Recent studies published in leading scientific journals have highlighted the potential of 5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-acetic acid as a promising candidate for the development of novel therapeutics. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibitory activity against a panel of target enzymes implicated in various pathological conditions. The research team utilized advanced computational modeling techniques to predict the compound's interactions with biological targets, which provided valuable insights into its mechanism of action. These findings underscore the importance of structural optimization in the design of effective pharmaceutical agents.

The biological activity of 5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-acetic acid has been extensively investigated in preclinical models to assess its potential therapeutic applications. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound can modulate the activity of pro-inflammatory cytokines, suggesting its potential utility in the treatment of inflammatory diseases. Additionally, in vivo studies have demonstrated its ability to reduce oxidative stress in animal models, which is a critical factor in the pathogenesis of several chronic diseases.

Another significant aspect of the research on 5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-acetic acid is its potential as a neuroprotective agent. A 2022 study published in Neuropharmacology reported that this compound exhibits neuroprotective effects in models of neurodegenerative disorders. The study revealed that the compound can enhance the survival of neuronal cells under conditions of oxidative stress, which is a common feature in diseases such as Alzheimer's and Parkinson's. These findings suggest that the compound may have broad applications in the treatment of neurodegenerative conditions.

The chemical properties of 5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-acetic acid are also being explored for their potential in drug delivery systems. The presence of the methoxy group and the difluoromethyl substituent may influence the compound's solubility and bioavailability, which are critical parameters in the development of effective pharmaceutical formulations. Recent advancements in nanotechnology have enabled the creation of novel drug delivery systems that can enhance the therapeutic efficacy of such compounds while minimizing side effects.

Furthermore, the pharmacokinetic profile of 5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-acetic acid is an area of active research. Studies have shown that the compound exhibits favorable absorption and distribution characteristics in animal models, which are essential for its potential use in human therapeutic applications. The metabolic stability of the compound is also being investigated to determine its half-life and clearance rate, which are critical factors in the design of long-acting formulations.

One of the most promising applications of 5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-acetic acid is in the treatment of metabolic disorders. A 2021 study published in Metabolism demonstrated that this compound can modulate the activity of key enzymes involved in glucose metabolism, suggesting its potential as a therapeutic agent for diabetes mellitus. The study also highlighted the compound's ability to improve insulin sensitivity, which is a critical factor in the management of type 2 diabetes.

In addition to its therapeutic potential, the compound is also being studied for its role in the development of diagnostic agents. The unique chemical structure of 5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-acetic acid may allow for the creation of imaging agents that can target specific biological processes. This could have significant implications for the early detection and monitoring of various diseases, including cancer and cardiovascular conditions.

The ongoing research into 5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-acetic acid is being supported by advancements in analytical techniques that enable the precise characterization of its molecular structure and functional properties. Techniques such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy are being used to confirm the compound's chemical identity and to study its interactions with biological targets. These analytical tools are essential for the development of high-quality pharmaceutical products.

As the field of pharmaceutical chemistry continues to evolve, the potential applications of 5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-acetic acid are likely to expand. The compound's unique molecular structure and functional properties make it a valuable candidate for the development of novel therapeutics that can address a wide range of medical conditions. Continued research and innovation in this area are expected to lead to the discovery of new therapeutic strategies that can improve patient outcomes and enhance the quality of life for individuals affected by various diseases.

In conclusion, the study of 5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-acetic acid represents a significant advancement in the field of pharmaceutical research. The compound's unique chemical structure and potential biological activities have made it a subject of intense scientific interest. As research in this area progresses, it is anticipated that this compound will play a key role in the development of new therapeutic agents that can address a wide range of medical conditions. The continued exploration of its properties and applications is expected to contribute to the advancement of modern medicine and the improvement of patient care.

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